1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochloride
Overview
Description
1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochloride, also known as 6-hydroxyindole dihydrochloride, is a derivative of the amino acid tryptophan and has been used in various scientific research applications. It is a white, odorless, crystalline powder that is soluble in water and ethanol. 6-hydroxyindole dihydrochloride has been used in the study of tryptophan metabolism, as well as in the study of neurotransmitters, hormones, and enzymes.
Scientific Research Applications
1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride has been used in various scientific research applications. It has been used to study tryptophan metabolism, as well as the metabolism of other neurotransmitters, hormones, and enzymes. It has also been used to study the effect of drugs on the central nervous system, as well as to study the effects of various diseases on the brain.
Mechanism of Action
1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride acts as a substrate for monoamine oxidases, which are enzymes responsible for the metabolism of neurotransmitters, hormones, and enzymes. It is also a competitive inhibitor of monoamine oxidases, which means it can block the action of these enzymes.
Biochemical and Physiological Effects
1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride has been shown to affect the metabolism of neurotransmitters, hormones, and enzymes. It has been shown to increase the activity of monoamine oxidases, which can lead to increased levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to affect the metabolism of hormones such as cortisol and aldosterone. In addition, it has been shown to affect the metabolism of enzymes such as tyrosine hydroxylase and tryptophan hydroxylase.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride in laboratory experiments is its ability to act as a substrate and competitive inhibitor of monoamine oxidases. This allows researchers to study the effects of drugs on the central nervous system, as well as the effects of various diseases on the brain. However, the use of 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride in laboratory experiments has some limitations. For example, it is not very stable and can degrade over time. In addition, it can be toxic in high concentrations and can cause adverse effects in humans.
Future Directions
The future of 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride is promising. It has potential applications in the study of neurotransmitter metabolism, hormone metabolism, and enzyme metabolism. In addition, it has potential applications in the study of the effects of drugs on the central nervous system and the effects of various diseases on the brain. It could also be used in the development of new drugs and therapies for neurological disorders. Finally, 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride could be used to study the effects of environmental toxins on the brain, as well as to study the effects of aging on the brain.
Synthesis Methods
The synthesis of 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochlorideole dihydrochloride is a multi-step process that involves the reaction of tryptophan with hydrochloric acid and a base, followed by the oxidation of the resulting indole with a strong oxidizing agent such as chromium trioxide. The product is then treated with hydrochloric acid to form the dihydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochloride involves the reaction of 2,3-dihydroindole with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2,3-dihydroindole", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-dihydroindole is reacted with formaldehyde in the presence of a catalyst such as acetic acid to form 1-(2,3-dihydro-1H-indol-6-yl)methanol.", "Step 2: The resulting product is then reduced with sodium borohydride to form 1-(2,3-dihydro-1H-indol-6-yl)methanamine.", "Step 3: The final step involves the reaction of 1-(2,3-dihydro-1H-indol-6-yl)methanamine with hydrochloric acid to form the dihydrochloride salt of the compound, 1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochloride." ] } | |
CAS RN |
2768327-60-0 |
Product Name |
1-(2,3-dihydro-1H-indol-6-yl)methanamine dihydrochloride |
Molecular Formula |
C9H14Cl2N2 |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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